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Compound of Interest

Compound Name: Avrainvillamide

Cat. No.: B2978725

Essential Safety and Handling Guide for
Avrainvillamide

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of
Avrainvillamide. Given the absence of a specific Safety Data Sheet (SDS), these guidelines
are based on its known cytotoxic, antiproliferative, and antibiotic properties, and align with
established protocols for handling hazardous chemical compounds.

Hazard Assessment

Avrainvillamide is a naturally occurring alkaloid with demonstrated cytotoxic effects.[1] It
functions by binding to the oncoprotein nucleophosmin, impacting cellular processes and
exhibiting antiproliferative activity against various cancer cell lines.[1][2][3][4] Due to its
biological activity, Avrainvillamide should be handled as a potent and hazardous compound.

Known Biological Activities:
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Biological Activity Effect Reference

Inhibits the growth of various

Antiproliferative , [1][2]
cancer cell lines.

o Shows activity against multi-
Antibiotic _ _ [1]
drug resistant bacteria.

] Induces cell death in cancer
Cytotoxic ] [2]
cell lines.

Binds to nucleophosmin and

Molecular Interaction _ [31[4]
exportin-1.

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory to prevent exposure through inhalation, skin
contact, or ingestion. The following table outlines the required PPE for handling

Avrainvillamide.
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PPE Category

Item

Specifications and Use

Hand Protection

Double Gloving

Wear two pairs of
chemotherapy-grade nitrile
gloves. Change the outer
glove immediately upon
contamination and both pairs

every 30-60 minutes.

Body Protection

Disposable Gown

A disposable, lint-free, solid-
front gown with long sleeves
and tight-fitting elastic or knit

cuffs.

Eye and Face Protection

Safety Goggles and Face
Shield

Wear chemical splash goggles
that comply with ANSI Z87.1. A
face shield should be worn
over the goggles during
procedures with a high risk of

splashing.

Respiratory Protection

N95 or Higher Respirator

A NIOSH-approved N95 or
higher-level respirator is
required when handling the
powdered form of
Avrainvillamide or when there

is a risk of aerosolization.

Foot Protection

Shoe Covers

Disposable shoe covers
should be worn and removed
before exiting the designated

handling area.

Operational Plan: Step-by-Step Handling

Procedures

All handling of Avrainvillamide must be conducted within a certified Class Il Biological Safety

Cabinet (BSC) or a chemical fume hood to minimize inhalation exposure.
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Preparation and Handling Workflow:

Avrainvillamide Handling Workflow

4 2\

Preparation

Don PPE

nter designated arpa

Grepare BSC/Fume Hoodj

nter designated afea

Gather Materials

J
Enter designated area
4 Handling )
\
Weigh Avrainvillamide

/

Dissolve/Dilute

4
Perform Experiment
J

Post-experiment

(M. [F]

1

&

4 Cleanup & Disposal )

/
Decontaminate Surfaces
Segregate Waste

/

Doff PPE

«

uaiil

/

Dispose of Waste

A\ J

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b2978725?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2978725?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Avrainvillamide Handling Workflow

Experimental Protocol: Weighing and Solubilizing Avrainvillamide
e Preparation:
o Don all required PPE as specified in the table above.

o Prepare the work surface within the BSC or fume hood by covering it with a disposable,
absorbent, plastic-backed liner.

o Assemble all necessary equipment (e.g., microbalance, spatulas, weigh paper, solvent,
vials).

» Weighing:

o Carefully weigh the desired amount of powdered Avrainvillamide on a tared weigh paper
or in a suitable container.

o Avoid creating dust. If any powder is spilled, decontaminate the area immediately (see
Section 4).

e Solubilization:
o Transfer the weighed Avrainvillamide to a sterile, sealable container.
o Add the appropriate solvent (e.g., DMSO) dropwise to the powder to avoid splashing.
o Gently swirl or vortex the container until the compound is fully dissolved.

e Post-Handling:

o Securely cap and label the container with the compound name, concentration, solvent,
and date.

o Proceed with the experimental protocol.

Disposal Plan
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All materials contaminated with Avrainvillamide must be treated as hazardous chemical

waste.

Waste Segregation and Disposal:

Waste Type Disposal Container Disposal Procedure
Includes gloves, gowns, shoe
Labeled, sealed, puncture- covers, weigh paper, pipette
Solid Waste resistant container for cytotoxic  tips, and any other
waste (e.g., yellow bin). contaminated disposable
items.
Includes unused solutions of
Labeled, sealed, leak-proof o )
o , Avrainvillamide and any
Liquid Waste container for hazardous )
) contaminated solvents. Do not
chemical waste. ]
pour down the drain.
Labeled, puncture-proof )
_ ] Includes needles, syringes,
Sharps sharps container for cytotoxic

waste.

and contaminated glassware.

Decontamination Protocol:

 All surfaces and equipment potentially contaminated with Avrainvillamide should be

decontaminated.

e Use a two-step cleaning process:

o Wipe the area with a detergent solution.

o Follow with a surface-appropriate disinfectant.

 All cleaning materials must be disposed of as cytotoxic waste.

Spill Management Workflow:
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Avrainvillamide Spill Management

Spill Occurs
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Avrainvillamide Spill Management
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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